N'-{[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]methylene}-5-methyl-3-thiophenecarbohydrazide

• IUPAC Name: N-[(E)-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]methylideneamino]-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C17H16N4O2S/c1-11-7-13(10-24-11)17(22)21-19-9-14-8-18-20-16(14)12-3-5-15(23-2)6-4-12/h3-10H,1-2H3,(H,18,20)(H,21,22)/b19-9+
• InChI Key: KZVVYISBKUDNCC-DJKKODMXSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)NN=CC2=C(NN=C2)C3=CC=C(C=C3)OC
• Isomeric SMILES: CC1=CC(=CS1)C(=O)N/N=C/C2=C(NN=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the pyrazole ring could be formed through a condensation reaction of a 1,3-diketone with hydrazine. The thiophene ring could be synthesized through a Paal-Knorr synthesis or a Gewald reaction. The methoxy group could be introduced through a Williamson ether synthesis, and the carbohydrazide group could be introduced through a reaction with carbohydrazide.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and thiophene rings are aromatic and would contribute to the compound’s stability and reactivity. The methoxy group is an electron-donating group and could influence the compound’s reactivity and physical properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the pyrazole ring is a common motif in pharmaceutical compounds and can undergo various reactions. The thiophene ring is aromatic and can undergo electrophilic aromatic substitution reactions. The methoxy group could potentially be cleaved to form a phenol and a methyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the methoxy group could increase the compound’s solubility in organic solvents. The aromatic rings could contribute to the compound’s stability and could influence its boiling and melting points.

Future Directions

The compound could potentially be investigated for various applications, depending on its physical and chemical properties. For example, if it shows biological activity, it could be studied as a potential pharmaceutical compound. Alternatively, if it has interesting optical or electronic properties, it could be investigated for use in materials science.